Cas no 24393-66-6 (ethyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate)

Ethyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate is a synthetic ester derivative featuring a conjugated acrylate group linked to a 1,3-benzodioxole moiety. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of fine chemicals, pharmaceuticals, and fragrances. Its key advantages include high reactivity due to the α,β-unsaturated ester functionality, enabling Michael additions, cyclizations, and other nucleophilic reactions. The benzodioxole ring enhances stability and may influence bioavailability in medicinal applications. The ethyl ester group improves solubility in organic solvents, facilitating purification and handling. This compound is valued for its versatility in constructing complex molecular frameworks with potential biological activity.
ethyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate structure
24393-66-6 structure
Product Name:ethyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate
CAS No:24393-66-6
MF:C12H12O4
MW:220.221283912659
MDL:MFCD01696332
CID:261288
Update Time:2025-06-08

ethyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(1,3-benzodioxol-5-yl)-, ethyl ester, (2E)-
    • ethyl (E)-3-(1,3-benzodioxol-5-yl)acrylate
    • (E)-1,3-Benzodioxole-5-acrylic acid ethyl ester
    • (E)-3-(1,3-Benzodioxol-5-yl)propenoic acid ethyl ester
    • (E)-3-(1,3-Benzodioxole-5-yl)acrylic acid ethyl ester
    • (E)-ethyl 3-(benzo[d][1,3]dioxol-6-yl)acrylate
    • Einecs 246-220-2
    • ethyl (2E)-3-[(3,4-methylenedioxy)phenyl]prop-2-enoate
    • ethyl 3-(3',4'-methylenedioxyphenyl)prop-2-enoate
    • ethyl 3-[(3',4'-methylenedioxy)phenyl]propenoate
    • trans-1-carboxyethyl-2-(3',4'-methylenedioxyphenyl)ethene
    • ethyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate
    • MDL: MFCD01696332
    • Inchi: 1S/C12H12O4/c1-2-14-12(13)6-4-9-3-5-10-11(7-9)16-8-15-10/h3-7H,2,8H2,1H3/b6-4+
    • InChI Key: PTMOFMXIIKUMTA-GQCTYLIASA-N
    • SMILES: O1COC2C=CC(/C=C/C(=O)OCC)=CC1=2

Computed Properties

  • Exact Mass: 220.07400
  • Monoisotopic Mass: 220.073559
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 44.8

Experimental Properties

  • Density: 1.236
  • Boiling Point: 337.2°Cat760mmHg
  • Flash Point: 149.2°C
  • Refractive Index: 1.58
  • PSA: 44.76000
  • LogP: 1.99160

ethyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E903335-10mg
ethyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate
24393-66-6
10mg
$ 50.00 2022-06-05
TRC
E903335-50mg
ethyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate
24393-66-6
50mg
$ 70.00 2022-06-05
TRC
E903335-100mg
ethyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate
24393-66-6
100mg
$ 95.00 2022-06-05
abcr
AB414258-500 mg
Ethyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate
24393-66-6
500MG
€195.40 2023-02-19
abcr
AB414258-1 g
Ethyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate
24393-66-6
1g
€239.00 2023-04-24
Enamine
EN300-70542-0.05g
ethyl 3-(1,3-dioxaindan-5-yl)prop-2-enoate
24393-66-6
0.05g
$216.0 2023-02-12
Enamine
EN300-70542-0.1g
ethyl 3-(1,3-dioxaindan-5-yl)prop-2-enoate
24393-66-6
0.1g
$226.0 2023-02-12
Enamine
EN300-70542-0.25g
ethyl 3-(1,3-dioxaindan-5-yl)prop-2-enoate
24393-66-6
0.25g
$235.0 2023-02-12
Enamine
EN300-70542-0.5g
ethyl 3-(1,3-dioxaindan-5-yl)prop-2-enoate
24393-66-6
0.5g
$246.0 2023-02-12
Enamine
EN300-70542-1.0g
ethyl 3-(1,3-dioxaindan-5-yl)prop-2-enoate
24393-66-6
1g
$0.0 2023-06-07

ethyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate Related Literature

Additional information on ethyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate

Research Update on Ethyl (2E)-3-(1,3-Benzodioxol-5-yl)acrylate (CAS: 24393-66-6) in Chemical Biology and Pharmaceutical Applications

Ethyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate (CAS: 24393-66-6) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its α,β-unsaturated ester moiety and benzodioxole ring, has been investigated for its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have further elucidated its mechanism of action and explored its therapeutic potential, making it a promising candidate for drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a Michael acceptor, highlighting its ability to covalently modify cysteine residues in target proteins. This reactivity underpins its potential as a tool compound for chemical proteomics and as a lead structure for the development of covalent inhibitors. The study demonstrated that ethyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate exhibits selective inhibition of certain kinases involved in inflammatory pathways, suggesting its utility in treating chronic inflammatory diseases.

In the field of anticancer research, a recent preprint on bioRxiv (2024) reported that this compound shows promising activity against triple-negative breast cancer (TNBC) cell lines. The researchers employed a combination of computational docking and experimental validation to identify potential protein targets, revealing interactions with key regulatory proteins in the PI3K/AKT/mTOR pathway. These findings open new avenues for structure-activity relationship (SAR) studies to optimize the compound's potency and selectivity.

From a synthetic chemistry perspective, advances in the production of ethyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate have been achieved through green chemistry approaches. A 2023 publication in Green Chemistry described an improved synthetic route using biocatalysis, which significantly reduced the environmental impact while maintaining high yield and purity. This development is particularly relevant for scaling up production for preclinical studies.

The compound's pharmacokinetic properties were recently evaluated in a rodent model, as reported in European Journal of Pharmaceutical Sciences (2024). The study found favorable oral bioavailability and tissue distribution patterns, though it noted rapid metabolism that may require structural modifications to improve metabolic stability. These insights are crucial for further medicinal chemistry optimization.

Looking forward, ethyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate represents a versatile scaffold with multiple potential applications. Current research directions include its exploration as: (1) a covalent probe for target identification, (2) a lead compound for anti-inflammatory drug development, and (3) a potential adjuvant in combination therapies for resistant cancers. The compound's relatively simple structure also makes it attractive for library synthesis and high-throughput screening campaigns.

In conclusion, recent studies on ethyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate (CAS: 24393-66-6) have significantly advanced our understanding of its biological activities and therapeutic potential. While challenges remain in optimizing its drug-like properties, the compound continues to serve as an important tool in chemical biology and a promising starting point for pharmaceutical development. Future research will likely focus on elucidating its off-target effects, improving its pharmacokinetic profile, and expanding its applications through structural derivatization.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited